1-(Pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(Pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid, also known as P2C, is a cyclic amino acid derivative that has been extensively studied for its potential applications in the field of medicinal chemistry. P2C is a chiral compound with two enantiomers, which have different pharmacological properties.
Mechanism of Action
The mechanism of action of 1-(Pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid is not fully understood, but it is thought to involve the inhibition of enzymes involved in the biosynthesis of nucleic acids. This compound has been shown to inhibit the activity of thymidylate synthase, which is involved in the synthesis of DNA. This compound has also been shown to inhibit the activity of dihydrofolate reductase, which is involved in the synthesis of tetrahydrofolate, a cofactor required for the synthesis of nucleic acids.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit viral replication, and inhibit bacterial growth. This compound has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(Pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid in lab experiments is that it is a relatively simple compound to synthesize, which makes it readily available for research purposes. Another advantage is that this compound has been extensively studied, which means that there is a wealth of information available on its properties and potential applications. One limitation of using this compound in lab experiments is that it is a chiral compound, which means that it has two enantiomers with different pharmacological properties. This can complicate the interpretation of results and require additional experimental design.
Future Directions
There are many potential future directions for research on 1-(Pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid. One area of interest is the development of derivatives of this compound with improved pharmacological properties, such as increased potency or selectivity. Another area of interest is the investigation of the mechanism of action of this compound in greater detail, which could lead to the development of new drugs that target nucleic acid biosynthesis. Additionally, this compound could be investigated for its potential use in combination with other drugs to improve efficacy or reduce side effects. Overall, this compound is a promising compound with many potential applications in the field of medicinal chemistry.
Synthesis Methods
The synthesis of 1-(Pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid involves the reaction of pyridine-2-carbaldehyde with cycloheptanone in the presence of ammonium acetate and acetic acid. The resulting intermediate is then reduced with sodium borohydride and subsequently treated with chloroacetic acid to produce this compound. This method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
1-(Pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid has been studied extensively for its potential applications in the treatment of various diseases. It has been shown to have antitumor, antiviral, and antibacterial properties. This compound has also been investigated for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and epilepsy. In addition, this compound has been studied for its potential use as a tool in chemical biology research.
Properties
IUPAC Name |
1-(pyridin-2-ylmethylamino)cycloheptane-1-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20N2O2/c17-13(18)14(8-4-1-2-5-9-14)16-11-12-7-3-6-10-15-12/h3,6-7,10,16H,1-2,4-5,8-9,11H2,(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XIXFRWLCKSEGQY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCCC(CC1)(C(=O)O)NCC2=CC=CC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.